Cas no 1805509-67-4 (6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid)

6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring both difluoromethyl and trifluoromethyl groups, enhances its reactivity and potential as a versatile intermediate in synthetic chemistry. The presence of a hydroxyl group and an acetic acid moiety further contributes to its utility in forming esters, amides, or other functionalized derivatives. This compound's unique fluorination pattern may impart improved metabolic stability and bioavailability in drug development. Its physicochemical properties make it suitable for use in designing bioactive molecules, particularly in the development of enzyme inhibitors or agrochemical active ingredients.

6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid structure

1805509-67-4 structure

Product Name:6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid

CAS No:1805509-67-4

MF:C₉H₆F₅NO₃

MW:271.140860080719

CID:4892066

Update Time:2025-06-08

6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid
- Inchi： 1S/C9H6F5NO3/c10-7(11)5-2-4(9(12,13)14)3(1-6(16)17)8(18)15-5/h2,7H,1H2,(H,15,18)(H,16,17)
- InChI Key： PILFLPXGBZSNEJ-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)F)NC(C=1CC(=O)O)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 450
XLogP3: 0.7
Topological Polar Surface Area: 66.4

6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029024279-250mg	6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid	1805509-67-4	95%	250mg	$980.00	2022-04-01
Alichem	A029024279-500mg	6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid	1805509-67-4	95%	500mg	$1,634.45	2022-04-01
Alichem	A029024279-1g	6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid	1805509-67-4	95%	1g	$2,981.85	2022-04-01

6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid Related Literature

1. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
4. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
5. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555

Additional information on 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid

Research Brief on 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid (CAS: 1805509-67-4)

6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid (CAS: 1805509-67-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound features a trifluoromethyl group and a difluoromethyl group, which are known to enhance metabolic stability and bioavailability, making it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating inflammatory diseases and metabolic disorders.

The synthesis of 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid involves multi-step organic reactions, including fluorination and carboxylation, to achieve the desired structural configuration. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for subsequent pharmacological evaluations. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity, ensuring its suitability for further studies.

Pharmacological studies have revealed that 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid exhibits potent anti-inflammatory and antioxidant activities. In vitro assays demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Additionally, the compound has shown promise in modulating metabolic pathways, particularly those involved in glucose and lipid metabolism, suggesting potential applications in managing diabetes and obesity-related conditions.

Recent preclinical studies have further explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate that 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid has favorable bioavailability and a relatively long half-life, which are advantageous for therapeutic use. However, further investigations are needed to assess its safety and efficacy in vivo, including potential toxicity and drug-drug interactions.

In conclusion, 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid represents a promising candidate for the development of novel therapeutics targeting inflammatory and metabolic diseases. Its unique chemical structure and demonstrated pharmacological activities warrant continued research to fully elucidate its therapeutic potential. Future studies should focus on optimizing its formulation, conducting rigorous clinical trials, and exploring its mechanisms of action at the molecular level.